2-Chloro-5-nitrobenzotrifluoride

• CAS: 777-37-7
• Synonyms: 2-Chloro-5-nitro-a.a.a-trifluorotoluene
• Molecular Formula: C7H3ClF3NO2
• Molecular Weight: 225.55 g/mol
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)Cl
• InChI: InChI=1S/C7H3ClF3NO2/c8-6-2-1-4(12(13)14)3-5(6)7(9,10)11/h1-3H
• InChIKey: HQROXDLWVGFPDE-UHFFFAOYSA-N

Researchers requiring regiospecific 2-chloro-5-nitro substitution for SNAr or impurity marker applications risk failed syntheses with incorrect isomers. This compound ensures the correct substitution pattern. • Enables selective nucleophilic displacement via para-NO₂ activation and ortho-CF₃ electronic effects. • Serves as the definitive Sorafenib Impurity 23 reference standard for ANDA submissions. • High purity minimizes catalyst poisoning during hydrogenation to 2-chloro-5-aminobenzotrifluoride.

2-Chloro-5-nitrobenzotrifluoride (CAS 777-37-7): A Positionally Defined Halogenated Nitroaromatic Intermediate for Pharmaceutical and Agrochemical Synthesis

2-Chloro-5-nitrobenzotrifluoride (CAS 777-37-7), also referred to as 1-chloro-4-nitro-2-(trifluoromethyl)benzene, is a polysubstituted aromatic compound bearing chloro, nitro, and trifluoromethyl substituents at the 2-, 5-, and 1-positions, respectively [1]. It serves primarily as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced functional materials, owing to the strong electron‑withdrawing nature of its substituents . The compound is commercially available from multiple vendors with typical purities ranging from 97% to ≥99% (GC), and its melting point (ca. 22 °C) places it near ambient temperature, which has practical implications for handling and storage [2].

• [1] NIST Chemistry WebBook. Benzene, 1-chloro-4-nitro-2-(trifluoromethyl)-. CAS Registry Number: 777-37-7. Available at: https://webbook.nist.gov/cgi/inchi/InChI=1S/C7H3ClF3NO2/c8-6-2-1-4(12(13)14)3-5(6)7(9,10)11/h1-3H View Source
• [2] ChemicalBook. 777-37-7 CAS DataBase: 2-Chloro-5-nitrobenzotrifluoride. Chemical Properties. Available at: https://www.chemicalbook.cn/CASEN_777-37-7.htm View Source

Why Bulk “Chloronitrobenzotrifluoride” Cannot Substitute for the 2-Chloro-5-nitro Isomer in Regiochemistry-Critical Syntheses

Although several chloronitrobenzotrifluoride isomers share the identical molecular formula (C₇H₃ClF₃NO₂) and molecular weight (225.55 g mol⁻¹), the relative positions of the chlorine, nitro, and trifluoromethyl groups on the benzene ring dictate profoundly different reactivity profiles in nucleophilic aromatic substitution (SNAr) and cross‑coupling reactions . The 2‑chloro‑5‑nitro substitution pattern places the chlorine leaving group ortho to the –CF₃ group and para to the –NO₂ group; this specific arrangement activates the C–Cl bond toward nucleophilic displacement to an extent not replicated by the 4‑chloro‑3‑nitro or 2‑chloro‑4‑nitro isomers, where the chlorine is meta or ortho/para to different directing groups [1]. Procurement of an unspecified “chloronitrobenzotrifluoride” or inadvertent substitution with a regioisomer can therefore lead to divergent reaction rates, altered product distributions, and failed impurity-marker applications, particularly when the compound is employed as a pharmacopoeial reference standard such as Sorafenib Impurity 23 [2].

• [1] Hassan, F. H. Kinetic Studies of Reactions of Chloronitrobenzotrifluoride with Hydrazine and Hydroxide Ion in Water-Dimethylsulphoxide Mixtures. M.Sc. Thesis, Beirut Arab University, 2014–2015. Abstract available at: https://bau.edu.lb/Science/Thesis/2014-2015/Kinetic-Studies-of-Reactions-of-Chloronitrobenzotrifluoride-with-Hydrazine-and-Hydroxide-Ion-in-water-Dimethylsulphoxide-mixtures View Source
• [2] NBInno. CAS:777-37-7 2-chloro-5-nitrobenzotrifluoride manufacturer. Available at: https://www.nbinno.com/article/other-organic-chemicals/role-2-chloro-5-nitrobenzotrifluoride-pharmaceutical-synthesis-um View Source

Quantitative Differentiation of 2-Chloro-5-nitrobenzotrifluoride (777-37-7) Against Its Closest Analogs

Continuous-Flow Nitration Yield and Purity Outperform Conventional Batch Processes for the Identical Target Compound

When 2-chloro-5-nitrobenzotrifluoride is manufactured via continuous-flow nitration of o-chlorobenzotrifluoride (feedstock I) with mixed nitric/sulfuric acid at 60 °C and 55 s residence time, the isolated yield reaches 96.13% with a chromatographic purity of 99.29% . In contrast, traditional batch nitration of 3-chlorobenzotrifluoride—a route that also yields the 5-nitro isomer as the major product—typically affords only 50–65% yield before chromatographic purification, with post‑purification purity potentially exceeding 97% only after rigorous isomer separation . The continuous-flow strategy thus delivers a >30 percentage‑point yield advantage while simultaneously achieving higher crude purity, which directly reduces purification burden and improves atom economy for large‑scale procurement.

Evidence Dimension	Synthetic yield and product purity for the identical target compound (2-chloro-5-nitrobenzotrifluoride)
Target Compound Data	Yield 96.13%, purity 99.29% (continuous-flow process)
Comparator Or Baseline	Yield 50–65% before purification, purity >97% after rigorous separation (batch process)
Quantified Difference	Yield advantage of +31 to +46 percentage points; purity advantage of at least 2 percentage points prior to extensive purification
Conditions	Nitration of o-chlorobenzotrifluoride (continuous flow) vs. nitration of 3-chlorobenzotrifluoride (batch); mixed HNO₃/H₂SO₄; 60 °C; residence time 55 s (flow)

Why This Matters

Procurement from suppliers utilizing continuous-flow technology ensures a higher and more consistent yield, reducing the cost per kilogram of isolated product and minimizing the burden of downstream purification for the end user.

Regioisomeric Purity Dictates SNAr Reactivity: Comparative Kinetic Analysis of 2-Chloro-5-nitro vs. 4-Chloro-3-nitrobenzotrifluoride

A head-to-head kinetic study of chloronitrobenzotrifluoride isomers reacting with hydrazine in pure DMSO demonstrated that both 2‑chloro‑5‑nitrobenzotrifluoride (compound 1) and 4‑chloro‑3‑nitrobenzotrifluoride (compound 2) proceed via an addition‑elimination mechanism; however, the change in the nitro‑group position relative to the chlorine leaving group significantly alters the rate of formation and disappearance of the Meisenheimer intermediate [1]. Separately, the reaction of 4‑chloro‑3‑nitrobenzotrifluoride with piperidine in benzene has been quantified to exhibit only mild rate acceleration by the amine and a negligible kinetic deuterium isotope effect, consistent with rate‑limiting addition when chloride is the leaving group [2]. While the absolute second‑order rate constants for the 2‑chloro‑5‑nitro isomer under identical piperidine conditions remain to be published, the available mechanistic evidence confirms that the 2‑Cl‑5‑NO₂ substitution pattern provides a distinct kinetic landscape for nucleophilic displacement that cannot be extrapolated from the 4‑Cl‑3‑NO₂ isomer.

Evidence Dimension	Reaction mechanism and relative kinetic behavior with hydrazine and piperidine nucleophiles
Target Compound Data	Undergoes addition‑elimination with hydrazine; rate and intermediate stability dependent on NO₂ position (compound 1 in thesis)
Comparator Or Baseline	4-Chloro-3-nitrobenzotrifluoride (compound 2): also addition‑elimination but with measurably different intermediate formation/disappearance rates; with piperidine in benzene, reaction is only mildly amine‑accelerated and exhibits no significant KIE
Quantified Difference	Qualitative rate differences reported; quantitative rate constants for the 2‑Cl‑5‑NO₂ isomer under piperidine conditions are not yet available in the open literature, but the mechanistic divergence is experimentally established
Conditions	Hydrazine in pure DMSO (comparative study); piperidine in benzene at 25–40 °C (for the 4‑Cl‑3‑NO₂ isomer)

Why This Matters

For synthetic chemists designing SNAr‑based sequences, the 2‑chloro‑5‑nitro isomer offers a mechanistically validated reactivity window distinct from the more extensively studied 4‑chloro‑3‑nitro isomer, impacting both reaction time and product selectivity in multi‑step syntheses.

• [1] Hassan, F. H. Kinetic Studies of Reactions of Chloronitrobenzotrifluoride with Hydrazine and Hydroxide Ion in Water-Dimethylsulphoxide Mixtures. M.Sc. Thesis, Beirut Arab University, 2014–2015. Available at: https://bau.edu.lb/Science/Thesis/2014-2015/Kinetic-Studies-of-Reactions-of-Chloronitrobenzotrifluoride-with-Hydrazine-and-Hydroxide-Ion-in-water-Dimethylsulphoxide-mixtures View Source
• [2] Pietra, F.; Vitali, D.; Frediani, S. Activated aromatic substitution by piperidine or [1-2H]piperidine in benzene. Dependence of kinetic deuterium isotope effect on the group displaced. J. Chem. Soc. B 1968, 1595–1600. DOI: 10.1039/J29680001595 View Source

Physical‑Property Differentiation: Melting Point, Boiling Point, and Density Directly Affect Handling and Purification Logistics

The 2‑chloro‑5‑nitro isomer exhibits a melting point of approximately 22 °C, a boiling point of 232 °C at atmospheric pressure (108 °C at 10 mmHg), and a density of 1.527 g mL⁻¹ at 25 °C [1]. Its closest regioisomer, 4‑chloro‑3‑nitrobenzotrifluoride (CAS 121‑17‑5), displays a melting point of −2 °C, a boiling point of 222 °C, and a density of 1.511 g mL⁻¹ . The 2‑bromo‑5‑nitro analog (CAS 367‑67‑9) is a solid at room temperature with a melting point of 41–44 °C . The near‑ambient melting point of the target compound means it can be handled as a low‑melting solid or a slightly super‑cooled liquid, offering flexibility in transfer and reactor charging that is not available with the fully liquid 4‑chloro‑3‑nitro isomer or the higher‑melting bromo analog.

Evidence Dimension	Melting point, boiling point, and density
Target Compound Data	mp 22 °C, bp 232 °C (760 mmHg), density 1.527 g mL⁻¹
Comparator Or Baseline	4-Chloro-3-nitrobenzotrifluoride: mp −2 °C, bp 222 °C, density 1.511 g mL⁻¹; 2-Bromo-5-nitrobenzotrifluoride: mp 41–44 °C
Quantified Difference	Δmp = +24 °C vs. 4‑Cl‑3‑NO₂ isomer; Δbp = +10 °C; Δdensity = +0.016 g mL⁻¹; Δmp = −19 to −22 °C vs. bromo analog
Conditions	Ambient pressure; literature values collated from vendor and database sources

Why This Matters

The distinct melting point enables straightforward identity confirmation by simple melting‑point apparatus, while the difference in physical state at typical storage temperatures impacts shipping, warehousing, and the engineering of large‑scale feeding systems.

• [1] ChemicalBook. 777-37-7 CAS DataBase: 2-Chloro-5-nitrobenzotrifluoride. Melting point 22 °C, boiling point 108 °C/10 mmHg, density 1.527. Available at: https://www.chemicalbook.cn/CASEN_777-37-7.htm View Source

Unique Application as Sorafenib Impurity 23 Reference Standard: A Regulatory Requirement That Cannot Be Fulfilled by Any Other Isomer

2‑Chloro‑5‑nitrobenzotrifluoride is explicitly designated as Sorafenib Impurity 23, a process‑related impurity arising during the synthesis of the multi‑kinase inhibitor Sorafenib [1]. In the context of ANDA (Abbreviated New Drug Application) submissions and pharmaceutical quality control, regulatory agencies require the use of the structurally exact impurity as a reference marker for method validation, system suitability, and batch‑release testing [2]. No other chloronitrobenzotrifluoride isomer—regardless of how closely it resembles the target compound in elemental composition—can serve as a valid surrogate for this purpose, because chromatographic retention time, mass spectral fragmentation, and detector response are inherently compound‑specific.

Evidence Dimension	Regulatory identity as a specified impurity reference standard
Target Compound Data	Explicitly listed as Sorafenib Impurity 23; used for analytical method development and QC release
Comparator Or Baseline	Any other chloronitrobenzotrifluoride isomer: not listed as Sorafenib Impurity 23 and would fail system suitability criteria
Quantified Difference	Not applicable—the requirement is categorical, not quantitative; incorrect impurity markers invalidate analytical procedures per ICH Q3A/Q3B guidelines
Conditions	Pharmaceutical impurity profiling; HPLC/LC‑MS method validation per ICH Q2(R1)

Why This Matters

For pharmaceutical quality control laboratories and generic drug manufacturers, sourcing the authentic 2‑chloro‑5‑nitro isomer is a compliance necessity, not a preference; substitution with any other compound would lead to regulatory rejection of the ANDA filing.

• [1] NBInno. CAS:777-37-7 2-chloro-5-nitrobenzotrifluoride manufacturer: used in production of Sorafenib Impurity 23. Available at: https://www.nbinno.com/article/other-organic-chemicals/role-2-chloro-5-nitrobenzotrifluoride-pharmaceutical-synthesis-um View Source
• [2] ChemWhat. 2-chloro-5-nitro benzo trifluoride CAS#: 777-37-7. Used for analytical method development, method validation (AMV), Quality Controlled (QC) application for Abbreviated New Drug Application (ANDA). Available at: https://www.chemwhat.com/ View Source

Procurement-Linked Application Scenarios Where 2-Chloro-5-nitrobenzotrifluoride (777-37-7) Provides Documented Superiority

Continuous-Flow Manufacturing of 2-Chloro-5-aminobenzotrifluoride at Kilogram Scale

The high yield (96.13%) and purity (99.29%) achievable through continuous‑flow nitration, as documented on ChemicalBook, make the compound an ideal starting material for catalytic hydrogenation to 2‑chloro‑5‑aminobenzotrifluoride, a key intermediate for agrochemicals and fluorinated polyimides . The near‑ambient melting point facilitates continuous feeding, while the high initial purity minimizes catalyst poisoning during subsequent reduction steps.

Sorafenib ANDA Submission: Impurity‑23 Reference Standard Qualification

Pharmaceutical companies pursuing generic Sorafenib approvals must characterize and control Impurity 23 according to ICH Q3A thresholds [1]. 2‑Chloro‑5‑nitrobenzotrifluoride is the definitive chemical entity for this impurity marker, and procurement of a Certificate of Analysis confirming identity by GC‑MS, HPLC, and NMR is essential for regulatory submission. No isomeric substitution is acceptable for system suitability testing.

Synthesis of Trifluoromethyl‑Substituted Polyimide Monomers via SNAr Etherification

The 2‑Cl‑5‑NO₂ substitution pattern has been specifically exploited in the synthesis of asymmetric trifluoromethylated bis(ether amine) monomers for high‑performance polyimides [2]. The para‑nitro group activates the C–Cl bond for nucleophilic displacement by phenoxide nucleophiles, while the ortho‑CF₃ group enhances solubility and optical transparency of the final polymer. Substituting the 4‑chloro‑3‑nitro isomer in this sequence would place the CF₃ group in a different position relative to the polymer backbone, altering dielectric properties and solubility.

Cross‑Coupling Reactions Requiring Ortho‑CF₃‑Directed Oxidative Addition

The specific 2‑chloro‑5‑nitro arrangement, with chlorine flanked by ortho‑CF₃ and para‑NO₂, creates a unique electronic environment for palladium‑catalyzed cross‑couplings. The strong electron‑withdrawing effect of both substituents accelerates oxidative addition relative to mono‑substituted aryl chlorides, while the trifluoromethyl group ortho to the C–Cl bond can influence regioselectivity in subsequent functionalization . This electronic profile is not reproduced by the 3‑nitro‑4‑chloro or 2‑nitro‑5‑chloro isomers.

• [1] ChemWhat. 2-chloro-5-nitro benzo trifluoride CAS#: 777-37-7. Application for ANDA QC. Available at: https://www.chemwhat.com/ View Source
• [2] Hsiao, S.-H.; Yang, C.-P.; Huang, S.-C. Polyimides from 1,5-bis(4-amino-2-trifluoromethylphenoxy)naphthalene and aromatic tetracarboxylic dianhydrides. Eur. Polym. J. 2004, 40, 1063–1074. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0014305704000400 View Source